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Compound of Interest

Compound Name: Z-Aha

Cat. No.: B1193766

An In-depth Technical Guide on the Chemical Structure, Properties, and Applications of Z-
Azido-L-homoalanine for Researchers, Scientists, and Drug Development Professionals.

Z-Azido-L-homoalanine (Z-Aha), also known as L-Azidohomoalanine (AHA), is a non-canonical
amino acid that has become an invaluable tool in chemical biology and drug development. As
an analog of L-methionine, it can be metabolically incorporated into newly synthesized
proteins. The presence of a bioorthogonal azide group allows for the selective chemical
labeling of these proteins through "click chemistry,” enabling their visualization, identification,
and quantification. This guide provides a comprehensive overview of Z-Aha, from its
fundamental properties to detailed experimental protocols for its application.

Chemical Structure and Properties

Z-Aha is structurally similar to the essential amino acid L-methionine, with the key difference
being the replacement of the terminal methyl group of the thioether with an azide moiety. This
substitution is well-tolerated by the cellular translational machinery, leading to its efficient
incorporation into nascent polypeptide chains in place of methionine.[1][2]

Below is the 2D chemical structure of Z-Azido-L-homoalanine:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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